2-Chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide
2-Chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide
SR-0987 is a T cell-specific RORγ (RORγt) agonist. SR-0987 induces IL-17 expression and decreases PD-1 expression in T cells in vitro.
Brand Name:
Vulcanchem
CAS No.:
303126-97-8
VCID:
VC0543766
InChI:
InChI=1S/C16H10ClF6NO2/c17-12-4-2-1-3-11(12)13(25)24-10-7-5-9(6-8-10)14(26,15(18,19)20)16(21,22)23/h1-8,26H,(H,24,25)
SMILES:
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O)Cl
Molecular Formula:
C16H10ClF6NO2
Molecular Weight:
397.7 g/mol
2-Chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide
CAS No.: 303126-97-8
Inhibitors
VCID: VC0543766
Molecular Formula: C16H10ClF6NO2
Molecular Weight: 397.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![2-Chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide - 303126-97-8](/images/no_structure.jpg)
| CAS No. | 303126-97-8 |
|---|---|
| Product Name | 2-Chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide |
| Molecular Formula | C16H10ClF6NO2 |
| Molecular Weight | 397.7 g/mol |
| IUPAC Name | 2-chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide |
| Standard InChI | InChI=1S/C16H10ClF6NO2/c17-12-4-2-1-3-11(12)13(25)24-10-7-5-9(6-8-10)14(26,15(18,19)20)16(21,22)23/h1-8,26H,(H,24,25) |
| Standard InChIKey | IZVBONMVWLTLNT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O)Cl |
| Appearance | Solid powder |
| Description | SR-0987 is a T cell-specific RORγ (RORγt) agonist. SR-0987 induces IL-17 expression and decreases PD-1 expression in T cells in vitro. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SR-0987; SR0987; SR 0987 |
| Reference | 1: Chang MR, Dharmarajan V, Doebelin C, Garcia-Ordonez RD, Novick SJ, Kuruvilla DS, Kamenecka TM, Griffin PR. Synthetic RORγt Agonists Enhance Protective Immunity. ACS Chem Biol. 2016 Apr 15;11(4):1012-8. doi: 10.1021/acschembio.5b00899. Epub 2016 Jan 25. PubMed PMID: 26785144; PubMed Central PMCID: PMC5178133. |
| PubChem Compound | 2323435 |
| Last Modified | Nov 11 2021 |
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